Cas no 1805032-59-0 (3-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805032-59-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4907474
• Update Time: 2025-06-26

3-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-8-5(9(10,11)12)2-3-13-6(8)4-7(14)15/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： JOLXELUHUJTLMS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CC(=O)O)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid

3-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid: A Comprehensive Overview

The compound 3-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid, identified by the CAS Registry Number 1805032-59-0, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and chemical versatility. The molecule incorporates a pyridine ring substituted with a methoxy group at position 3, a trifluoromethyl group at position 4, and an acetic acid moiety at position 2. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The trifluoromethyl group, a common substituent in pharmaceuticals, enhances the compound's lipophilicity and stability, making it a promising candidate for various therapeutic applications. Additionally, the methoxy group at position 3 introduces electronic effects that can modulate the compound's reactivity and bioavailability.

The synthesis of 3-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts acylation, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The compound's physical properties, such as its melting point, solubility, and spectroscopic characteristics, have been thoroughly characterized using modern analytical techniques like NMR spectroscopy and mass spectrometry.

In terms of biological activity, recent investigations have demonstrated that this compound exhibits potent inhibitory effects against several enzymes implicated in inflammatory diseases. For instance, studies published in 2023 revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile, with low cytotoxicity against normal human cells.

Beyond its pharmacological applications, 3-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid has shown promise in agricultural chemistry as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agrochemicals. Researchers are currently exploring its efficacy against various crop pathogens and weeds under controlled conditions.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for potential use in catalysis and sensor development. Recent advancements in green chemistry have further emphasized the importance of such compounds in designing sustainable chemical processes.

In conclusion, 3-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid (CAS No. 1805032-59-0) represents a versatile molecule with multifaceted applications across pharmaceuticals, agriculture, and materials science. Ongoing research continues to uncover new insights into its biological activities and chemical properties, underscoring its potential as a valuable tool in modern chemistry.